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Compound of Interest

Compound Name: Pilsicainide Hydrochloride

Cat. No.: B1677878

An In-depth Technical Guide to Pilsicainide Hydrochloride: A Class 1c Antiarrhythmic Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pilsicainide hydrochloride is a Class 1c antiarrhythmic agent utilized primarily for the
management of cardiac arrhythmias.[1] Developed by Suntory Holdings Limited and first
released in Japan in 1991, it is marketed under the brand name Sunrythm®.[2] This technical
guide provides a comprehensive overview of pilsicainide, focusing on its mechanism of action,
pharmacokinetics, pharmacodynamics, and clinical applications, with a particular emphasis on
the underlying experimental data and protocols for the intended scientific audience.

Core Compound Profile
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Feature Description

N-(2,6-dimethylphenyl)-2-(tetrahydro-1H-

IUPAC Name o _ _
pyrrolizin-7a(5H)-yl)acetamide hydrochloride
88069-67-4 (pilsicainide), 88069-49-2

CAS Number - )
(pilsicainide hydrochloride)

Molecular Formula C17H24N20 - HCI

Molar Mass 308.85 g/mol

Class Class 1c Antiarrhythmic Agent

Mechanism of Action

Pilsicainide exerts its antiarrhythmic effect primarily by blocking the fast inward sodium
channels (Nav1.5) in cardiac myocytes.[2][3][4][5] This blockade is state-dependent, with a
higher affinity for the open and inactivated states of the channel, a characteristic that underlies
its use-dependent properties.[2][6] By inhibiting the rapid influx of sodium ions during Phase O
of the cardiac action potential, pilsicainide achieves the following:

o Decreased Rate of Depolarization: It slows the maximum rate of rise of the action potential
(Vmax), leading to a reduction in the excitability of cardiac tissue.[2][7]

e Slowed Conduction Velocity: The drug dose-dependently delays impulse conduction through
the myocardium, particularly in the atria and the His-Purkinje system.[2][4][6]

e Prolongation of the Effective Refractory Period (ERP): Pilsicainide prolongs the atrial ERP,
contributing to the termination of re-entrant arrhythmias.[8][9][10]

Notably, pilsicainide is considered a "pure" sodium channel blocker, as it does not significantly
affect potassium or calcium channels, nor the overall duration of the action potential.[2] Its
effects have a slow onset and offset, resulting in a prolonged recovery time from channel
blockade, a hallmark of Class 1c agents.[2]

Signaling and Electrophysiological Pathway

The following diagram illustrates the effect of pilsicainide on the cardiac action potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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